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Compound of Interest

Compound Name: Boc-NH-PEG3-CH2COOH

Cat. No.: B1682597

For Immediate Release: Researchers and professionals in drug development now have access
to a comprehensive technical overview of Boc-NH-PEG3-CH2COOH, a key bifunctional linker
used in advanced biochemical applications. This guide details the molecule's physicochemical
properties and outlines its role in the synthesis of Proteolysis-Targeting Chimeras (PROTACS).

Core Physicochemical Properties

Boc-NH-PEG3-CH2COOH is a heterobifunctional linker featuring a Boc-protected amine and a
terminal carboxylic acid, separated by a three-unit polyethylene glycol (PEG) spacer. This
structure provides a valuable tool for covalently linking molecules, enhancing solubility, and
providing spatial separation between conjugated entities. The key quantitative data for this
compound are summarized below.
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Property Value References
Molecular Weight 307.34 g/mol [1112113114]
Molecular Formula C13H25NO7 [L112][31[41[5]
CAS Number 462100-06-7 [11[2][3][4]
Purity >95% - 298% [4]115]

Viscous Liquid, Colorless to
Appearance , . [2][3][6]
light yellow, or a neat oil

Density 1.141+0.06 g/cm3 [2]

Application in PROTAC Synthesis

A primary application of Boc-NH-PEG3-CH2COOH is in the synthesis of PROTACs.[2][5][7]
PROTACSs are chimeric molecules that recruit an E3 ubiquitin ligase to a target protein, leading
to the target's ubiquitination and subsequent degradation by the proteasome. The PEG linker
plays a crucial role in connecting the E3 ligase ligand and the target protein ligand.

Target Ligand

PROTAC Molecule

’/ Target Ligand

Boc-NH-PEG3-CH2COOH [—» Linker

E3 Ligase Ligand
'r\ gase et )

E3 Ligase Ligand

Click to download full resolution via product page
PROTAC Synthesis Workflow

Experimental Protocol: Amide Coupling
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The terminal carboxylic acid of Boc-NH-PEG3-CH2COOH can be coupled with a primary
amine on a target molecule to form a stable amide bond. This reaction is typically facilitated by
activating agents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-
hydroxysuccinimide (NHS).

Objective: To conjugate Boc-NH-PEG3-CH2COOH to a primary amine-containing molecule.
Materials:

e Boc-NH-PEG3-CH2COOH

Amine-containing molecule (e.g., protein, peptide)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS)

Anhydrous, aprotic organic solvent (e.g., DMF, DMSO)

Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

Dissolve Boc-NH-PEG3-CH2COOH in the organic solvent to create a stock solution.
 In a separate reaction vessel, dissolve the amine-containing molecule in the reaction buffer.

e Add EDC and NHS to the Boc-NH-PEG3-CH2COOH solution to activate the carboxylic acid
group.

« Introduce the activated linker solution to the solution containing the amine-containing
molecule.

« Allow the reaction to proceed at room temperature with gentle stirring for a specified period.

 Purify the resulting conjugate using appropriate chromatographic techniques to remove
unreacted reagents.
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Storage and Handling

For long-term stability, Boc-NH-PEG3-CH2COOH should be stored at -20°C in its pure form.[2]
Some suppliers recommend storage at -5°C in a dry, dark environment.[4] When dissolved in a
solvent, stock solutions can be stored at -80°C for up to six months or at -20°C for up to one
month.[2]

Chemical Identifiers
« SMILES: CC(C)(C)OC(=0)NCCOCCOCCOCC(=0)0[1]

e InChl Key: IFSMYFLQPDFUOI-UHFFFAOYSA-N[1]

e Synonyms: Boc-PEG3-acid, Boc-NH-PEG3-AA, Boc-N-amido-PEG3-CH2COOH, t-boc-N-
amido-PEG3-acetic acid, Boc-11-amino-3,6,9-trioxaundecanoic acid[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Guide to Boc-NH-PEG3-CH2COOH:
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682597#boc-nh-peg3-ch2cooh-molecular-weight-
and-formula]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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